(alphaR)-alpha-Methyl-4-chloro-3-pyridinemethanol
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Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reaction conditions, and the yield of the product .Molecular Structure Analysis
This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties such as solubility, melting point, boiling point, and reactivity .Scientific Research Applications
- AlphaFold , an AI tool developed by DeepMind, predicts protein 3D structures with remarkable accuracy. Researchers have used AlphaFold to model the shapes of proteins, including those containing ®-1-(4-Chloropyridin-3-yl)ethanol. Understanding protein structures aids in drug design, as it allows scientists to target specific binding sites and develop more effective therapies .
- Alpha-Hydroxy Acids (AHAs) , such as glycolic acid (GA), are commonly used in skincare products. GA improves the epidermis and dermis, promoting skin rejuvenation. Clinical trials have demonstrated increased collagen levels following GA administration, making it valuable in dermatology .
- Radioisotopes that emit alpha particles show promise in selectively destroying cancer cells. In targeted alpha therapy, carrier molecules transport these radioisotopes to cancer cells, akin to a “magic bullet” approach. ®-1-(4-Chloropyridin-3-yl)ethanol could potentially serve as a carrier for alpha-emitting isotopes .
- ®-1-(4-Chloropyridin-3-yl)ethanol may play a role in understanding biological pore complexes. For instance, the nuclear pore complex controls molecular flow in and out of the cell nucleus. Predicting its structure using AlphaFold can shed light on its function and stability .
- Scientists worldwide have used AlphaFold predictions to advance research. For example, they’ve developed plastic-eating enzymes to tackle pollution. ®-1-(4-Chloropyridin-3-yl)ethanol’s structural insights could aid in enzyme engineering .
- Researchers leverage AlphaFold to accelerate vaccine development (e.g., malaria vaccines) and discover new cancer drugs. Understanding protein structures helps identify drug targets and optimize therapeutic interventions .
Protein Structure Prediction and Drug Design
Skin Rejuvenation and Cosmetics
Targeted Alpha Therapy for Cancer
Biological Pore Complexes
Enzyme Engineering and Pollution Remediation
Pharmaceutical Development
These applications highlight the versatility and potential impact of ®-1-(4-Chloropyridin-3-yl)ethanol in diverse scientific contexts. Researchers continue to explore its properties, paving the way for exciting discoveries and innovations. 🌟
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(1R)-1-(4-chloropyridin-3-yl)ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO/c1-5(10)6-4-9-3-2-7(6)8/h2-5,10H,1H3/t5-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEAHSGXGXCOVHG-RXMQYKEDSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CN=C1)Cl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=C(C=CN=C1)Cl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
949003-66-1 |
Source
|
Record name | (1R)-1-(4-chloropyridin-3-yl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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